2-Chloro-4-fluoronicotinonitrile

Specification

• CAS No.: 1054552-27-0
• Molecular Formula: C6H2ClFN2
• Molecular Weight: 156.54 g/mol
• IUPAC Name: 2-chloro-4-fluoropyridine-3-carbonitrile
• Standard InChI: InChI=1S/C6H2ClFN2/c7-6-4(3-9)5(8)1-2-10-6/h1-2H
• Standard InChI Key: XMUFUJWMNQTQML-UHFFFAOYSA-N
• SMILES: C1=CN=C(C(=C1F)C#N)Cl
• Canonical SMILES: C1=CN=C(C(=C1F)C#N)Cl

Introduction

Chemical Identity and Structure

2-Chloro-4-fluoronicotinonitrile is a halogenated pyridine derivative with a nitrile group at position 3. It belongs to the class of compounds known as nicotinonitriles, which are characterized by a pyridine ring structure with a cyano (CN) group. The compound is identified by CAS Registry Number 1054552-27-0 and is also known by the systematic name 2-chloro-4-fluoropyridine-3-carbonitrile. The molecular structure features two halogen substituents (chloro and fluoro) at positions 2 and 4 of the pyridine ring, respectively, with the nitrile group at position 3.

Nomenclature and Identification

The compound possesses several identifiers that facilitate its recognition in chemical databases and literature. These identifiers are crucial for unambiguous referencing in scientific communications and commercial transactions.

Table 1: Identification Parameters of 2-Chloro-4-fluoronicotinonitrile

Parameter	Information
CAS Number	1054552-27-0
Chemical Name	2-Chloro-4-fluoronicotinonitrile
Synonyms	2-chloro-4-fluoropyridine-3-carbonitrile; 3-Pyridinecarbonitrile, 2-chloro-4-fluoro-
Molecular Formula	C6H2ClFN2
Molecular Weight	156.54 g/mol

The compound's molecular structure features a pyridine ring with specific substituents that influence its chemical behavior and potential applications. The nitrile group confers distinctive reactivity patterns, while the halogen substituents modify both physical properties and chemical reactivity.

Physical and Chemical Properties

The physical and chemical properties of 2-Chloro-4-fluoronicotinonitrile significantly influence its handling requirements, stability, and potential applications in various chemical processes. Understanding these properties is essential for researchers and industry professionals working with this compound.

Physical Characteristics

2-Chloro-4-fluoronicotinonitrile possesses physical properties that are characteristic of halogenated heterocyclic compounds. These properties, while mostly predicted rather than experimentally determined according to available data, provide valuable insights into the compound's behavior under different conditions.

Table 2: Physical Properties of 2-Chloro-4-fluoronicotinonitrile

Property	Value	Determination Method
Physical State	Solid (inferred based on similar compounds)	-
Boiling Point	248.9±35.0 °C	Predicted
Density	1.43±0.1 g/cm³	Predicted
pKa	-1.11±0.10	Predicted

These physical characteristics suggest that 2-Chloro-4-fluoronicotinonitrile is a relatively stable compound under normal conditions, with a high boiling point typical of compounds containing aromatic rings and polarizing substituents.

Precautionary Statement Code	Description
P280	Wear protective gloves/protective clothing/eye protection/face protection
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
P310	Immediately call a POISON CENTER or doctor/physician

Supplier	Product Number	Purity	Package Size	Price (USD)	Last Updated
TRC	C989638	Not specified	50 mg	$130	December 16, 2021
Apolloscientific	PC201012	95%	250 mg	$508	December 16, 2021
SynQuest Laboratories	3H37-7-0E	97%	250 mg	$560	December 16, 2021

The relatively high cost per gram (ranging from approximately $2,000 to $2,600 per gram) indicates that this compound is primarily utilized in research applications or as a specialized intermediate rather than in large-scale industrial processes.

Import/Export Considerations

For international shipping and customs purposes, 2-Chloro-4-fluoronicotinonitrile is classified under HS Code 2933399990, which corresponds to "Heterocyclic compounds with nitrogen hetero-atom(s) only; compounds containing an unfused pyridine ring in the structure: Other". This classification is important for regulatory compliance in international trade of chemical substances.